4-(2',4'-Dichlorobiphenylyl)-2-methyl-4-oxobutanoic acid

• Molecular Formula: C17H14Cl2O3
• Molecular Weight: 337.2 g/mol
• IUPAC Name: 4-[2-(2,4-dichlorophenyl)phenyl]-2-methyl-4-oxobutanoic acid
• InChI: InChI=1S/C17H14Cl2O3/c1-10(17(21)22)8-16(20)14-5-3-2-4-12(14)13-7-6-11(18)9-15(13)19/h2-7,9-10H,8H2,1H3,(H,21,22)
• InChI Key: SRNLROGJALPNSQ-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)C1=CC=CC=C1C2=C(C=C(C=C2)Cl)Cl)C(=O)O

Description

4-(2',4'-Dichlorobiphenylyl)-2-methyl-4-oxobutanoic acid is a useful research compound. Its molecular formula is C17H14Cl2O3 and its molecular weight is 337.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution is prepared by adding 33.4 g dichlorobiphenyl (0.15 moles) and 18.0 g methylsuccinic acid anhydride (0.15 moles) to 100 ml carbon disulfide. The solution is cooled to 10° C. and is treated portionwise, under stirring, with 24.0 g anhydrous aluminum chloride (0.18 moles) at a rate such that the temperature of the reaction mixture does not exceed 15° C. The mixture is stirred for an additional 4 hours at 20° C. and is then decomposed by pouring into a mixture of 350 ml water and 175 ml concentrated hydrochloric acid. Carbon disulfide is distilled off and the residue is washed with 1,2-dichloroethane (2×100 ml and 1×100 ml). The extracts are combined and washed with a 5% aqueous sodium hydroxide solution (5×75 ml) and water (1×75 ml). The alkaline extracts and aqueous washings are combined, filtered with active carbon, and the clear filtrate is acidified to a strong acid with 50% sulfuric acid. The precipitate is separated, washed with water, and purified by crystallization from 95 ml of 65% acetic acid. The yield is 19.3 g (38.0% of theoretical yield) of the title compound with a melting point of 155°-157° C.